Cas no 1805178-07-7 (4-(Chloromethyl)-6-(difluoromethyl)-3-fluoro-2-methylpyridine)

• Product Name: 4-(Chloromethyl)-6-(difluoromethyl)-3-fluoro-2-methylpyridine
• CAS No: 1805178-07-7
• MF: C₈H₇ClF₃N
• MW: 209.596091508865
• CID: 4805775
• Update Time: 2025-11-05

4-(Chloromethyl)-6-(difluoromethyl)-3-fluoro-2-methylpyridine Chemical and Physical Properties

Names and Identifiers

• 4-(Chloromethyl)-6-(difluoromethyl)-3-fluoro-2-methylpyridine

• Inchi： 1S/C8H7ClF3N/c1-4-7(10)5(3-9)2-6(13-4)8(11)12/h2,8H,3H2,1H3
• InChI Key： PJYXABBIEKMYCV-UHFFFAOYSA-N
• SMILES： ClCC1C(=C(C)N=C(C(F)F)C=1)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 168
• XLogP3: 2.4
• Topological Polar Surface Area: 12.9

Additional information on 4-(Chloromethyl)-6-(difluoromethyl)-3-fluoro-2-methylpyridine

Introduction to 4-(Chloromethyl)-6-(difluoromethyl)-3-fluoro-2-methylpyridine (CAS No. 1805178-07-7)

4-(Chloromethyl)-6-(difluoromethyl)-3-fluoro-2-methylpyridine (CAS No. 1805178-07-7) is a novel and highly versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a chloromethyl group, a difluoromethyl group, and fluorine and methyl substituents on the pyridine ring. These functional groups endow the molecule with a range of chemical and biological properties that make it a valuable candidate for various applications.

The chloromethyl group in 4-(Chloromethyl)-6-(difluoromethyl)-3-fluoro-2-methylpyridine is particularly noteworthy due to its reactivity and ability to participate in various chemical reactions. This group can be readily converted into other functional groups, such as amines or ethers, through nucleophilic substitution reactions. This versatility makes the compound an attractive starting material for the synthesis of more complex molecules, including potential drug candidates.

The presence of the difluoromethyl group is another key feature of this compound. Fluorinated compounds are known for their enhanced metabolic stability and improved pharmacokinetic properties, which are crucial for the development of effective pharmaceuticals. The difluoromethyl group can also influence the electronic properties of the molecule, potentially modulating its biological activity and selectivity.

The fluorine substituent on the pyridine ring further contributes to the compound's unique properties. Fluorine atoms are known to enhance lipophilicity and can improve the binding affinity of molecules to their biological targets. This can lead to enhanced efficacy and reduced side effects in drug candidates derived from this compound.

The methyl group on the pyridine ring adds steric bulk and can influence the conformational flexibility of the molecule. This can be important for optimizing interactions with specific protein targets, thereby enhancing the compound's therapeutic potential.

In recent years, significant research has been conducted on compounds with similar structural features to 4-(Chloromethyl)-6-(difluoromethyl)-3-fluoro-2-methylpyridine. For instance, studies have shown that fluorinated pyridines can exhibit potent antiviral activity against a range of viral pathogens, including influenza and HIV. The chloromethyl group has also been explored for its potential in developing prodrugs that can be activated in specific cellular environments, enhancing their therapeutic efficacy while reducing systemic toxicity.

Beyond its potential as a drug candidate, 4-(Chloromethyl)-6-(difluoromethyl)-3-fluoro-2-methylpyridine has found applications in agrochemicals and materials science. In agrochemical research, fluorinated compounds are often used as herbicides and insecticides due to their high selectivity and low environmental impact. In materials science, these compounds can be used as intermediates in the synthesis of advanced polymers and coatings with improved thermal stability and mechanical properties.

The synthesis of 4-(Chloromethyl)-6-(difluoromethyl)-3-fluoro-2-methylpyridine typically involves multistep processes that require careful control of reaction conditions to ensure high yields and purity. Recent advancements in synthetic methods have focused on developing more efficient and environmentally friendly routes to produce this compound. For example, catalytic methods using transition metals have shown promise in reducing reaction times and minimizing waste generation.

In conclusion, 4-(Chloromethyl)-6-(difluoromethyl)-3-fluoro-2-methylpyridine (CAS No. 1805178-07-7) is a multifaceted compound with a wide range of potential applications in medicinal chemistry, pharmaceutical research, agrochemicals, and materials science. Its unique structural features make it an attractive candidate for further exploration and development, contributing to advancements in various scientific fields.